Cas no 2639454-50-3 (methyl 3-{2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylamino}cyclopentane-1-carboxylate)

• Product Name: methyl 3-{2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylamino}cyclopentane-1-carboxylate
• CAS No: 2639454-50-3
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 5641262
• PubChem ID: 165904067
• Update Time: 2025-10-31

methyl 3-{2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylamino}cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639454-50-3
• methyl 3-{[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]amino}cyclopentane-1-carboxylate
• EN300-28229119
• methyl 3-{2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylamino}cyclopentane-1-carboxylate

• Inchi： 1S/C17H20N2O4/c1-23-17(22)11-6-7-12(10-11)18-8-9-19-15(20)13-4-2-3-5-14(13)16(19)21/h2-5,11-12,18H,6-10H2,1H3
• InChI Key： WSIADZVHZWVLBC-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(C1)NCCN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.7Ų

Additional information on methyl 3-{2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylamino}cyclopentane-1-carboxylate

Methyl 3-{2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylamino}cyclopentane-1-carboxylate (CAS No. 2639454-50-3): A Comprehensive Overview

Methyl 3-{2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylamino}cyclopentane-1-carboxylate, identified by its CAS number 2639454-50-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural complexity of this molecule, featuring a cyclopentane ring and an isoindole moiety, contributes to its unique chemical properties and biological interactions.

The molecular structure of Methyl 3-{2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylamino}cyclopentane-1-carboxylate is characterized by several key functional groups. The presence of a carboxylate group at the terminal position of the cyclopentane ring and an amine-substituted ethyl chain extending from the isoindole core suggests a high degree of reactivity and versatility in chemical transformations. These features make the compound a valuable intermediate in the synthesis of more complex pharmaceutical agents.

Recent advancements in medicinal chemistry have highlighted the importance of isoindole derivatives in drug discovery. Isoindole structures are known for their ability to interact with biological targets in unique ways, often leading to compounds with improved pharmacological profiles. The specific substitution pattern in Methyl 3-{2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylamino}cyclopentane-1-carboxylate positions it as a promising candidate for further exploration in this context.

In the realm of drug development, the synthesis and characterization of novel compounds are crucial steps toward identifying potential therapeutic agents. The synthesis of Methyl 3-{2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylamino}cyclopentane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic methodologies ensures the highest purity and yield, which are essential for subsequent biological evaluation.

The pharmacological properties of Methyl 3-{2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylamino}cyclopentane-1-carboxylate have been the focus of several recent studies. Researchers have been particularly interested in its potential as a modulator of various biological pathways. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory responses. Such findings are highly relevant given the increasing demand for novel anti-inflammatory agents.

Furthermore, the structural features of Methyl 3-{2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethylamino}cyclopentane-1-carboxylate make it an attractive scaffold for structure-based drug design. By leveraging computational modeling techniques, scientists can predict how this compound interacts with its target proteins at the molecular level. This approach allows for the rational design of analogs with enhanced binding affinity and selectivity.

The role of computational chemistry in modern drug discovery cannot be overstated. Molecular docking simulations and quantum mechanical calculations have become indispensable tools for evaluating the potential activity of new compounds like Methyl 3-{2-(1,3-dioxo-2,3-dihydro-1H-isоindolеl)-уеthуаminе)cуclореntаnе-l-carboxylаtе (CAS No. 2639454—50—53). These methods provide valuable insights into the binding modes and energetics of protein-ligand interactions, guiding experimental efforts toward more successful outcomes.

As research progresses, the applications of Methyl 3-{26^{394554���50—53}}cyclopentane-l-carboxylаtе are expected to expand into new therapeutic areas. Its unique structural framework offers opportunities for designing molecules with tailored biological activities. For example, modifications to the isoindole core or the amine-substituted ethyl chain could lead to derivatives with enhanced efficacy or reduced side effects.

The synthesis and characterization of this compound also contribute to our understanding of fundamental chemical principles. The study of its reactivity patterns and synthetic pathways provides valuable insights into organic chemistry and catalysis. These insights can be applied to other areas of research, fostering innovation across multiple disciplines.

In conclusion, Methyl 3-{26^{394554—50—53}}cyclopentane-l-carboxylаtе represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological properties make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing novel therapeutic agents.